4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile

• Molecular Formula: C12H9ClN4O
• Molecular Weight: 260.68 g/mol
• IUPAC Name: 4-(4-chloroanilino)-2-methyl-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H9ClN4O/c1-7-15-11(10(6-14)12(18)16-7)17-9-4-2-8(13)3-5-9/h2-5H,1H3,(H2,15,16,17,18)
• InChI Key: GORZEKPNVNJNAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=O)N1)C#N)NC2=CC=C(C=C2)Cl
• solubility: 9.6 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile is a pyrimidine derivative characterized by a substituted pyrimidine core with distinct functional groups:

• 4-(4-Chloroanilino group: A para-chloro-substituted aniline moiety at position 4, contributing to electronic and steric effects.
• 6-hydroxy group: A hydroxyl substituent at position 6, enabling hydrogen bonding and influencing solubility .
• 2-methyl group: A methyl substituent at position 2, enhancing steric bulk and modulating reactivity.

This compound’s structure suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where hydrogen bonding and hydrophobic interactions are critical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-chloroaniline with appropriate pyrimidine derivatives under controlled conditions. The reaction conditions often include the use of solvents such as methanol or ethanol, and catalysts like bentonitic clay to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of this compound may involve more efficient and scalable methods. For instance, the catalytic hydrogenation of p-chloronitrobenzene to produce p-chloroaniline, followed by subsequent reactions to introduce the pyrimidinecarbonitrile moiety, is a feasible approach . The use of metal-free catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized at the NH2 group, leading to deamination.

Reduction: Reduction reactions can convert nitro groups to amino groups, which can then participate in further functionalization.

Substitution: Nucleophilic substitution reactions are common, especially involving the chloroanilino group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas in the presence of catalysts, and nucleophiles like ammonia or amines .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of deaminated products, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein binding.

Medicine: Its potential as an anticancer agent has been explored, with studies showing cytotoxic activity against certain cancer cell lines.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(4-Chloroanilino)-6-hydroxy-2-methyl-5-pyrimidinecarbonitrile involves its interaction with specific molecular targets. The chloroanilino group can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The hydroxy and pyrimidinecarbonitrile moieties contribute to the compound’s overall binding affinity and specificity .

Comparison with Similar Compounds

Key Observations :

• Hydroxy vs. Halo Groups at C6 : The hydroxy group in the target compound likely improves solubility via H-bonding compared to chloro or bromo substituents, which increase hydrophobicity .
• Anilino vs.

Physicochemical and Spectroscopic Properties

Property	Target Compound	4h	5k	4j
Melting Point	Not reported	222°C	161°C	235–238°C
Solubility	Likely moderate (due to -OH)	Low (hydrophobic Cl-Ph)	Moderate (flexible chain)	Very low (Br-Ph)
IR Spectroscopy	Expected O-H stretch (~3200 cm⁻¹)	NH2 stretches (~3478 cm⁻¹)	NH stretch (3410 cm⁻¹)	Similar to 4h
LCMS/HPLC	Not reported	m/z 295 [M+H]+ (0.81 min)	m/z 349 [M+H]+	m/z 245 [M+H]+ (0.75 min)

Notes:

• The hydroxy group in the target compound would result in distinct IR and NMR signals compared to amino or halo analogs .
• HPLC retention times correlate with polarity: hydroxy groups may reduce retention time compared to chloro/bromo substituents .